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Compound of Interest

Compound Name: GSK-J1 sodium

Cat. No.: B583254 Get Quote

For Immediate Implementation: This guide provides crucial safety protocols and logistical plans

for researchers, scientists, and drug development professionals working with GSK-J1 sodium
salt. Adherence to these procedures is essential for minimizing exposure risk and ensuring a

safe laboratory environment. GSK-J1 is a potent inhibitor of the H3K27 histone demethylases

JMJD3 and UTX, and like many potent, powdered compounds, requires specific handling to

prevent inhalation and skin contact.[1][2][3]

Essential Safety and Handling at a Glance
A thorough risk assessment should be conducted before handling GSK-J1 sodium salt to

determine the appropriate level of personal protective equipment (PPE) and containment. The

following table summarizes key quantitative data and recommended PPE for various laboratory

activities.

Parameter Value Source

CAS Number 1797832-71-3 [1]

Molecular Formula C₂₂H₂₂N₅O₂ • Na [1]

Formulation Crystalline solid [1]

Storage Temperature -20°C [1]

Solubility Slightly soluble in DMSO [1]
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Activity
Recommended Personal
Protective Equipment
(PPE)

Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

supplied-air respirator-

Disposable, solid-front lab coat

with tight-fitting cuffs- Double

gloves (e.g., nitrile)-

Disposable sleeves- Safety

glasses or goggles (if not using

a full-face respirator)

High risk of aerosolization and

inhalation of potent powders

necessitates the highest level

of respiratory protection and

skin coverage.[4]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Single pair of

chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization

compared to handling

powders, but the potential for

splashes and spills remains.

General Laboratory Use

- Lab coat- Safety glasses with

side shields- Chemical-

resistant gloves (e.g., nitrile)

Standard laboratory practice to

prevent accidental contact.

Step-by-Step Operational Protocols
A systematic approach to handling GSK-J1 sodium salt from receipt to disposal is critical for

safety. The following workflow outlines the necessary steps.
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GSK-J1 Sodium Salt Handling Workflow
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Caption: A workflow diagram illustrating the key stages of safely handling GSK-J1 sodium salt.
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Detailed Methodologies:
1. Pre-Experiment Preparation:

Review Safety Information: Before any handling, thoroughly review the Safety Data Sheet

(SDS) for GSK-J1 sodium salt.[2]

Prepare Work Area: All work with powdered GSK-J1 sodium salt should be conducted in a

designated area, such as a chemical fume hood or a ventilated balance enclosure, to

minimize inhalation exposure.[5] The work surface should be decontaminated before and

after use. Ensure a spill kit is readily accessible.

Don Appropriate PPE: Select and put on the appropriate PPE based on the risk assessment

for the specific task. For weighing, this includes a PAPR and double gloves.[4]

2. Experimental Procedures:

Weighing: Tare a tared weigh boat within the containment unit. Carefully transfer the desired

amount of GSK-J1 sodium salt to the weigh boat using a spatula. Avoid any actions that

could generate dust.

Dissolving: Add the solvent to the vessel containing the weighed GSK-J1 sodium salt within

the fume hood. Gently swirl to dissolve. GSK-J1 sodium salt is slightly soluble in DMSO.[1]

Handling Solutions: When working with solutions of GSK-J1 sodium salt, always wear

gloves and eye protection to prevent skin and eye contact.

3. Post-Experiment Procedures:

Decontamination: Thoroughly decontaminate all surfaces and equipment that may have

come into contact with GSK-J1 sodium salt.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. The outer pair

of gloves should be removed first, followed by the lab coat and other protective equipment.

The inner gloves should be the last item removed.

Waste Disposal: All waste contaminated with GSK-J1 sodium salt, including disposable

PPE, pipette tips, and empty vials, must be disposed of as hazardous waste.[4] Place all
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contaminated materials in a designated, sealed, and clearly labeled hazardous waste

container. Follow all institutional and local regulations for hazardous waste disposal. Do not

dispose of GSK-J1 sodium salt down the drain.[6]

Personal Protective Equipment (PPE) Selection
Logic
The choice of PPE is dictated by the specific procedure being performed and the associated

risk of exposure. The following diagram illustrates the decision-making process for PPE

selection.
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PPE Selection for GSK-J1 Sodium Salt
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Caption: A decision tree for selecting the appropriate PPE when working with GSK-J1 sodium
salt.

By implementing these comprehensive safety and handling procedures, researchers can

effectively mitigate the risks associated with GSK-J1 sodium salt and ensure a secure

laboratory environment for groundbreaking scientific discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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